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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)butan-2-one

Cat. No.: B057468

Essential Safety and Handling Guide for 4-(4-
Chlorophenyl)butan-2-one

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 4-(4-Chlorophenyl)butan-2-one, including personal protective equipment (PPE),
operational protocols, and disposal plans.

Chemical Identifier:

Chemical Name 4-(4-Chlorophenyl)butan-2-one
CAS Number 3506-75-0

Molecular Formula C10H11CIO

Molecular Weight 182.65 g/mol

Hazard Identification and GHS Classification

4-(4-Chlorophenyl)butan-2-one is classified with the following hazards according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[1]:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Signal Word: Warning

Pictogram:

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling 4-(4-Chlorophenyl)butan-2-one to
minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection Material/Standard

Butyl rubber or Viton™ gloves
are recommended for handling
ketones and chlorinated
aromatic compounds. Nitrile
Hands Chemical-resistant gloves gloves may be suitable for
short-duration tasks but have a
shorter breakthrough time.
Always inspect gloves for

integrity before use.

Safety glasses with side

shields or chemical safety )
Conforming to EN 166 (EU) or

Eyes/Face goggles. A face shield should
NIOSH (US) standards[2].

be worn if there is a splash

hazard.

Laboratory coat. For larger
quantities or in case of

Skin and Body potential for significant
exposure, consider a chemical-

resistant apron or coveralls.

Use in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
) inadequate or if aerosols are
Respiratory generated, a NIOSH-approved
respirator with an organic
vapor cartridge is

recommended.

Operational and Handling Protocols

Adherence to proper operational procedures is crucial for the safe handling of 4-(4-
Chlorophenyl)butan-2-one.

Experimental Workflow:
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Caption: Workflow for handling 4-(4-Chlorophenyl)butan-2-one.
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Step-by-Step Handling Procedures:
e Preparation:
o Always work in a well-ventilated area, preferably within a certified chemical fume hood.

o Before handling, don the appropriate personal protective equipment as outlined in the
table above.

o Ensure an eyewash station and safety shower are readily accessible.

e Handling:

o

Avoid direct contact with skin and eyes[3].

[¢]

Avoid inhalation of vapor or mist[3].

[¢]

Use spark-proof tools and explosion-proof equipment if the substance is handled in a
flammable solvent.

[¢]

Keep the container tightly closed when not in use.

e In Case of Exposure:

o

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan
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Proper disposal of 4-(4-Chlorophenyl)butan-2-one and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Disposal Workflow:
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Caption: Disposal workflow for 4-(4-Chlorophenyl)butan-2-one.

Disposal Procedures:
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e Chemical Waste:

o Collect waste 4-(4-Chlorophenyl)butan-2-one and any materials contaminated with it in a
designated, properly labeled hazardous waste container. The container should be
compatible with chlorinated organic compounds.

o Label the container clearly with "Hazardous Waste," the full chemical name, and the
associated hazards.

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials such as strong oxidizing agents.

o Dispose of the chemical waste through a licensed professional waste disposal service.
Incineration in a permitted hazardous waste incinerator is often the preferred method for
chlorinated organic compounds.

o Contaminated Packaging:

o Empty containers should be treated as hazardous waste unless properly decontaminated.

o Dispose of contaminated packaging in the same manner as the chemical waste.

Disclaimer: This information is intended for guidance and is not a substitute for a
comprehensive safety data sheet (SDS) and institutional safety protocols. Always consult the
specific SDS for 4-(4-Chlorophenyl)butan-2-one and your institution's safety guidelines
before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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